2-Amino-1-(thiomorpholin-4-yl)propan-1-one hydrochloride

• IUPAC Name: 2-amino-1-thiomorpholin-4-ylpropan-1-one;hydrochloride
• InChI: InChI=1S/C7H14N2OS.ClH/c1-6(8)7(10)9-2-4-11-5-3-9;/h6H,2-5,8H2,1H3;1H
• InChI Key: IXTWDQIRKQOTPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCSCC1)N.Cl
• Molecular Formula: C7H15ClN2OS
• Molecular Weight: 210.73 g/mol

Description

2-Amino-1-(thiomorpholin-4-yl)propan-1-one hydrochloride is a chemical compound that is widely used in scientific research. It is a thioether derivative of proline and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-Amino-1-(thiomorpholin-4-yl)propan-1-one hydrochloride is not fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes, such as monoamine oxidase. It has also been found to have an effect on the release of neurotransmitters, such as dopamine and serotonin.
Biochemical and physiological effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can have a positive effect on mood and behavior. It has also been found to have an effect on the immune system, by increasing the production of cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Amino-1-(thiomorpholin-4-yl)propan-1-one hydrochloride in lab experiments is that it is readily available and relatively inexpensive. It is also stable and can be stored for long periods of time. However, one of the limitations is that it can be toxic in high doses, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of 2-Amino-1-(thiomorpholin-4-yl)propan-1-one hydrochloride in scientific research. One area of interest is in the development of new drugs for the treatment of neurological disorders, such as depression and anxiety. It may also be useful in the development of new biocatalysts for use in industrial processes. Additionally, further research is needed to fully understand the mechanism of action and biochemical effects of this compound.
In conclusion, this compound is a valuable compound in scientific research. Its well-established synthesis method, broad scientific research applications, and potential future directions make it an important area of study. However, caution should be taken when working with this compound due to its potential toxicity in high doses.

Synthesis Methods

The synthesis of 2-Amino-1-(thiomorpholin-4-yl)propan-1-one hydrochloride involves the reaction of thiomorpholine with proline in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt. The synthesis method has been well-established and is widely used in laboratories.

Scientific Research Applications

2-Amino-1-(thiomorpholin-4-yl)propan-1-one hydrochloride has been used in a variety of scientific research applications. It has been found to be useful in the study of neurotransmitters, as well as in the development of new drugs. It has also been used in the study of protein-protein interactions and in the development of new biocatalysts.